Lipophilicity Advantage Over Shorter Alkyl Analogs
The target compound, featuring a 4-butyl and 8-methyl substitution, demonstrates significantly higher computed lipophilicity (XLogP3 = 2.0) compared to the 4-ethyl-8-methyl analog (XLogP3 = 0.9), the 3,4,8-trimethyl analog (XLogP3 = 0.8), and the 4-propyl analog (XLogP3 = 1.1) [1]. This ~0.9 to 1.2 log unit increase in XLogP3 suggests a substantially greater partitioning into lipid membranes, which is a key parameter for compound selection in cell-based assays and permeability studies.
| Evidence Dimension | Computed Lipophilicity (XLogP3-AA) |
|---|---|
| Target Compound Data | XLogP3 = 2.0 |
| Comparator Or Baseline | 4-ethyl-8-methyl analog (XLogP3 = 0.9); 3,4,8-trimethyl analog (XLogP3 = 0.8); 4-propyl analog (no 8-methyl) (XLogP3 = 1.1) |
| Quantified Difference | An increase of 0.9 to 1.2 log units over the closest comparators. |
| Conditions | Computed by XLogP3 3.0 algorithm in PubChem [1]. |
Why This Matters
Higher lipophilicity can be a critical differentiator for selecting a compound to improve passive membrane permeability in cellular assays, assuming this property is desired for the specific research context.
- [1] PubChem. (2026). Computed Properties comparison for CID 1762602, CID 1798853, CID 1749907, and CID 1796032. National Center for Biotechnology Information. View Source
